Cas no 2251-81-2 (Benzene, ethylpentafluoro-)

Benzene, ethylpentafluoro- structure
Benzene, ethylpentafluoro- structure
Product Name:Benzene, ethylpentafluoro-
CAS No:2251-81-2
MF:C8H5F5
MW:196.117319822311
CID:2656036
PubChem ID:602498
Update Time:2025-04-21

Benzene, ethylpentafluoro- Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-2,3,4,5,6-pentafluorobenzene
    • 2251-81-2
    • Benzene, 1-ethyl-2,3,4,5,6-pentafluoro-
    • 1-Ethyl-2,3,4,5,6-pentafluorobenzene #
    • Benzene, ethylpentafluoro-
    • 2,3,4,5,6-Pentafluoroethylbenzene
    • DTXSID50345195
    • SCHEMBL91252
    • Ethylpentafluorobenzene
    • DTXCID00296269
    • Inchi: 1S/C8H5F5/c1-2-3-4(9)6(11)8(13)7(12)5(3)10/h2H2,1H3
    • InChI Key: NBOXZRBYWXQDLY-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1CC)F)F)F)F

Computed Properties

  • Exact Mass: 196.03114097Da
  • Monoisotopic Mass: 196.03114097Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų
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